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Biocytin Amide (CAS 61125-53-9): Molecular Weight, Mechanistic Profiling, and Applications

in C-Terminal Proteomics

Executive Summary
Biocytin amide (CAS 61125-53-9), with a molecular weight of 371.50 g/mol , is a highly

specialized biotin derivative engineered for the site-specific C-terminal labeling of peptides and

proteins[1]. Unlike standard biocytin, which possesses a free carboxylic acid, biocytin amide is

characterized by the amidation of its carboxy function. As a Senior Application Scientist, I

emphasize that this structural modification is not trivial; it fundamentally alters the molecule's

behavior in enzymatic reactions. By acting as a potent nucleophile in carboxypeptidase Y

(CPY)-catalyzed transpeptidation, biocytin amide enables the stable biotinylation of protein C-

termini without the risk of secondary enzymatic hydrolysis[2][3]. This whitepaper dissects the

physicochemical properties of biocytin amide and provides field-proven, self-validating

protocols for its use in modern proteomics and drug development.

Physicochemical Data & Molecular Profiling
Accurate molecular weight and structural data are critical for mass spectrometry (MS)

calibration and stoichiometric calculations during labeling workflows. The amidation of the C-
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terminus removes the negative charge typically present at physiological pH, altering its

electrophoretic mobility and binding affinity[1].

Table 1: Physicochemical Properties of Biocytin Amide

Parameter Specification

Chemical Name

Biocytinamide; (2S)-2-amino-6-[5-(2-oxo-

1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-

yl)pentanoylamino]hexanamide

CAS Registry Number 61125-53-9

Molecular Weight 371.50 g/mol

Monoisotopic Mass 371.1991 Da

Molecular Formula C16H29N5O3S

Synonyms
H-Lys(biotinyl)-NH2, L-Biocytin amide, N-

epsilon-Biotinyl-lysine-amide

Storage Conditions -20°C, protect from moisture and light

The Mechanistic Framework: CPY-Catalyzed
Transpeptidation
The primary application of biocytin amide is in the Profiling of Protein C-Termini by Enzymatic

Labeling (ProC-TEL)[3][4]. Carboxypeptidase Y (CPY) is a serine exopeptidase that typically

cleaves C-terminal amino acids. However, under specific conditions, its transpeptidase activity

outcompetes its hydrolase activity.

The Causality of the Amide Modification: If standard biocytin were used as the nucleophile, the

resulting biotinylated protein would still possess a free C-terminal carboxylate, making it a

substrate for subsequent CPY cleavage (a futile cycle of labeling and stripping). Because

biocytin amide terminates in an amide group, the resulting labeled protein is entirely resistant

to further CPY degradation[5][6]. This creates a unidirectional, highly efficient labeling reaction.
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Fig 1: Mechanism of CPY-catalyzed transpeptidation utilizing biocytin amide.

Experimental Protocol: Site-Specific C-Terminal
Labeling (ProC-TEL)
This protocol details the integration of biocytin amide into a proteomics workflow. To ensure

scientific integrity, this is designed as a self-validating system—incorporating specific

checkpoints to verify successful transpeptidation before proceeding to costly LC-MS/MS

analysis[3][7].

Phase 1: Methyl Esterification (Blocking Off-Target
Sites)
Rationale: CPY can interact with internal aspartate and glutamate residues if they are not

neutralized. Esterification masks these side chains.

Lyophilize 1 mg of the target protein sample.

Resuspend the pellet in 200 µL of 2 M methanolic HCl.

Incubate at 25°C for 2 hours.

Evaporate the solvent using a vacuum centrifuge to yield the dry, esterified protein.

Phase 2: CPY Transpeptidation with Biocytin Amide
Rationale: The reaction pH is the most critical variable. At pH < 10, hydrolysis dominates. At pH

> 11.6, CPY denatures. A strict pH of 11.6 maximizes the nucleophilic attack of biocytin
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amide[3].

Prepare the labeling buffer: 50 mM sodium carbonate, pH 11.6.

Dissolve biocytin amide (CAS 61125-53-9) in the labeling buffer to a final concentration of

10 mM.

Resuspend the esterified protein in 100 µL of the biocytin amide solution.

Add Carboxypeptidase Y (CPY) at an enzyme-to-substrate ratio of 1:100 (w/w).

Incubate at 37°C for 3 hours.

Validation Checkpoint: Remove a 5 µL aliquot, quench with Laemmli buffer, and perform an

anti-biotin Western blot. A distinct band confirms successful C-terminal biotinylation. If no

band appears, verify the pH of the labeling buffer; esterification may have acidified the

microenvironment.

Phase 3: Enrichment and MS Analysis
Digest the biotinylated protein mixture with Trypsin (overnight, 37°C).

Capture the C-terminal peptides using High-Capacity Streptavidin Agarose beads.

Wash extensively with 1 M NaCl and 10% acetonitrile to remove internal (unlabeled)

peptides.

Elute the C-terminal peptides using 70% acetonitrile / 2% formic acid.

Analyze via LC-MS/MS. Set a dynamic modification for biocytin amide addition (+354.18 Da

mass shift on the C-terminus, accounting for the loss of water/leaving group during amide

bond formation).
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Fig 2: Step-by-step ProC-TEL workflow utilizing biocytin amide for MS enrichment.

Advanced Applications in Drug Development
Beyond proteomics, biocytin amide's precise molecular weight and predictable

functionalization make it highly valuable in structural biology and nuclear medicine:

Hapten-Directed Disulfide Shuffling: In monoclonal antibody engineering, biocytin amide is

used to complex with anti-Biot antibody Fab fragments. By soaking protein crystals in a 10

mM biocytinamide solution, researchers can resolve the X-ray crystal structures of antibody-

hapten complexes, aiding in the design of tumor-targeting antibody-drug conjugates (ADCs)

[8].

Radiotracer Development: Biocytin amide serves as a precursor for synthesizing complex

imaging agents, such as
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In-DTPA-bis(biocytinamide). Because bacteria efficiently uptake biotin derivatives via specific
transporters, these radiotracers are utilized in Positron Emission Tomography (PET) to
localize deep-seated bacterial infections like vertebral osteomyelitis[9][10].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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